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Compound of Interest

Compound Name: Melarsomine

Cat. No.: B1202558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Melarsomine is an organoarsenic anthelmintic agent, recognized as the primary treatment for

adult heartworm (Dirofilaria immitis) infection in canines.[1][2] This technical guide provides an

in-depth look at the chemical structure, molecular properties, and relevant experimental

protocols for professionals in drug development and veterinary science.

Core Chemical and Physical Properties
Melarsomine is a trivalent arsenical compound.[3] Its key identifiers and physicochemical

properties are summarized below for easy reference.
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Property Data Citation(s)

Molecular Formula C₁₃H₂₁AsN₈S₂ [4][5]

Molecular Weight 428.41 g/mol [2][5][6]

IUPAC Name

2-N-[4-[bis(2-

aminoethylsulfanyl)arsanyl]phe

nyl]-1,3,5-triazine-2,4,6-

triamine

[4][7]

CAS Number 128470-15-5 [2][3][5]

Physical Form

White or almost white,

hygroscopic, crystalline

powder.

[7]

Synonyms
Melaminylthioarsenate,

Immiticide, Diroban
[1][2]

The commercially available product is often the dihydrochloride salt, Melarsomine
dihydrochloride (CAS No. 89141-50-4), which has a molecular weight of approximately 501.3

g/mol .[8][9]

Chemical Structure
The molecular structure of Melarsomine features a central arsenic atom bonded to two 2-

aminoethyl thioether groups and a phenyl group, which is in turn linked to a triaminotriazine

moiety.
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Figure 1: Chemical structure of Melarsomine.

Experimental Protocols
Detailed synthesis procedures for Melarsomine are proprietary. However, protocols for its

analysis and administration are available in the scientific literature.

Analytical Methodologies
The analysis of Melarsomine can be challenging due to its instability in aqueous solutions,

where it is prone to hydrolysis. High-Performance Liquid Chromatography (HPLC) is a cited

method for its determination, though it requires careful sample preparation.

Considerations for HPLC Analysis:
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Instability: Melarsomine can dissociate in aqueous media, losing a cysteamine moiety. This

can result in the appearance of multiple peaks during analysis.[3]

Sample Preparation: To minimize degradation, samples should ideally be prepared in organic

solvents and kept cool.[3]

Column Choice: Due to its polar nature, Hydrophilic Interaction Liquid Chromatography

(HILIC) has been suggested as a suitable alternative to traditional reverse-phase (RP)

chromatography.[3]

Solubility: The compound exhibits low solubility in most organic solvents, which must be

considered when developing analytical methods.[3]

Administration Protocol (Canine Heartworm Treatment)
The American Heartworm Society (AHS) provides a detailed protocol for the administration of

Melarsomine, which is critical for ensuring both efficacy and safety. The following workflow

outlines the key steps.
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Pre-Treatment Phase

Melarsomine Injection Phase

Post-Treatment & Follow-up

Diagnosis Confirmed

Administer Macrocyclic Lactone
 & Doxycycline (28 days)

Day 60:
Rest Period

Day 61:
First Melarsomine Injection

(2.5 mg/kg)

Day 90:
Second Melarsomine Injection

(2.5 mg/kg)

Day 91:
Third Melarsomine Injection

(2.5 mg/kg)

Strict Exercise Restriction

9 Months Post-Treatment:
Antigen Test for Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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